N-ethyl-2-fluoro-N-[(2-hydroxy-6-methyl-3-quinolinyl)methyl]benzamide

• IUPAC Name: N-ethyl-2-fluoro-N-[(6-methyl-2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C20H19FN2O2/c1-3-23(20(25)16-6-4-5-7-17(16)21)12-15-11-14-10-13(2)8-9-18(14)22-19(15)24/h4-11H,3,12H2,1-2H3,(H,22,24)
• InChI Key: KSJZOVYBZGVNSC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC2=C(C=CC(=C2)C)NC1=O)C(=O)C3=CC=CC=C3F
• Molecular Formula: C20H19FN2O2
• Molecular Weight: 338.4 g/mol

Description

N-ethyl-2-fluoro-N-[(2-hydroxy-6-methyl-3-quinolinyl)methyl]benzamide is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. This compound is also known as EF1 and belongs to the class of N-substituted benzamides. EF1 has been studied extensively for its ability to modulate various biological pathways and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of EF1 involves the modulation of various biological pathways. EF1 has been shown to inhibit HDACs, which leads to the upregulation of various genes involved in the regulation of cell growth and differentiation. EF1 has also been shown to inhibit the activity of the proteasome, which leads to the accumulation of misfolded proteins and triggers apoptosis in cancer cells.
Biochemical and Physiological Effects:
EF1 has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. EF1 has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. EF1 has been found to have anti-viral properties by inhibiting the replication of various viruses.

Advantages and Limitations for Lab Experiments

EF1 has several advantages for lab experiments. It is a potent and selective inhibitor of HDACs and the proteasome, which makes it an ideal tool for studying the role of these enzymes in various biological processes. EF1 has also been shown to have low toxicity in vitro and in vivo, which makes it a safe compound to work with.
However, there are some limitations associated with the use of EF1 in lab experiments. EF1 has poor solubility in water, which makes it difficult to work with in aqueous solutions. EF1 also has a short half-life, which limits its efficacy in vivo.

Future Directions

There are several future directions for the study of EF1. One potential application of EF1 is in the treatment of cancer. EF1 has been shown to have potent anti-cancer properties and could be developed into a therapeutic agent for the treatment of various types of cancer. Another potential application of EF1 is in the treatment of viral infections. EF1 has been shown to have anti-viral properties and could be developed into a therapeutic agent for the treatment of various viral infections.
Conclusion:
In conclusion, N-ethyl-2-fluoro-N-[(2-hydroxy-6-methyl-3-quinolinyl)methyl]benzamide is a chemical compound that has shown promising results in preclinical studies for its potential therapeutic applications. EF1 has been studied extensively for its ability to modulate various biological pathways and has shown anti-inflammatory, anti-cancer, and anti-viral properties. EF1 has several advantages for lab experiments, but there are also some limitations associated with its use. There are several future directions for the study of EF1, including its potential application in the treatment of cancer and viral infections.

Synthesis Methods

The synthesis of EF1 involves the reaction of 2-hydroxy-6-methyl-3-quinolinecarboxaldehyde with N-ethyl-2-fluorobenzamide in the presence of a basic catalyst. The resulting product is then purified using column chromatography to obtain pure EF1.

Scientific Research Applications

EF1 has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. EF1 has been found to inhibit the activity of various enzymes such as HDACs, which are involved in the regulation of gene expression. EF1 has also been shown to inhibit the activity of the proteasome, which is involved in the degradation of proteins.